Cas no 1596744-67-0 (1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol)
1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanol, 1-[[(3-methoxypropyl)amino]methyl]-
- 1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol
-
- Inchi: 1S/C9H19NO2/c1-12-7-3-6-10-8-9(11)4-2-5-9/h10-11H,2-8H2,1H3
- InChI Key: SRROIINIMZOPKI-UHFFFAOYSA-N
- SMILES: C1(CNCCCOC)(O)CCC1
Experimental Properties
- Density: 1.027±0.06 g/cm3(Predicted)
- Boiling Point: 264.9±15.0 °C(Predicted)
- pka: 14.92±0.20(Predicted)
1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M148821-100mg |
1-{[(3-Methoxypropyl)amino]methyl}cyclobutan-1-ol |
1596744-67-0 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M148821-500mg |
1-{[(3-Methoxypropyl)amino]methyl}cyclobutan-1-ol |
1596744-67-0 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | M148821-1g |
1-{[(3-Methoxypropyl)amino]methyl}cyclobutan-1-ol |
1596744-67-0 | 1g |
$ 570.00 | 2022-06-04 | ||
| Life Chemicals | F1910-7485-0.25g |
1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol |
1596744-67-0 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1910-7485-0.5g |
1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol |
1596744-67-0 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1910-7485-1g |
1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol |
1596744-67-0 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1910-7485-2.5g |
1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol |
1596744-67-0 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1910-7485-5g |
1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol |
1596744-67-0 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1910-7485-10g |
1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol |
1596744-67-0 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol
Introduction to 1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol (CAS No. 1596744-67-0)
1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol (CAS No. 1596744-67-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MOPAC, is characterized by its unique cyclobutyl and methoxypropylamino moieties, which confer it with a range of biological activities and potential therapeutic applications.
The molecular structure of 1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol is composed of a cyclobutane ring with a methoxypropylamino group attached via a methyl bridge. This configuration imparts the molecule with specific physical and chemical properties, such as solubility, stability, and reactivity, which are crucial for its use in various scientific and medical contexts.
Recent studies have highlighted the potential of MOPAC in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurodegenerative processes. Research has shown that MOPAC exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that MOPAC can effectively reduce oxidative stress and inflammation in neuronal cells, thereby mitigating the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's.
In addition to its neuroprotective properties, MOPAC has also been investigated for its potential as an analgesic agent. Preclinical studies have indicated that this compound can exert potent analgesic effects by interacting with specific receptors in the central nervous system. A notable study published in the Pain Research and Management journal reported that MOPAC significantly reduced pain responses in animal models of chronic pain, suggesting its potential as a novel therapeutic option for pain management.
The pharmacokinetic profile of MOPAC has also been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for brain tissue. The metabolism of MOPAC primarily occurs via hepatic enzymes, leading to the formation of metabolites that are efficiently excreted through urine and bile.
Clinical trials are currently underway to evaluate the safety and efficacy of MOPAC in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings have paved the way for further clinical investigations to explore its potential as a treatment for various neurological and pain-related conditions.
The synthesis of MOPAC involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the use of cyclobutanone as a starting material, followed by sequential reactions such as reductive amination and methylation. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.
In conclusion, 1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol (MOPAC) (CAS No. 1596744-67-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure confers it with specific properties that make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in advancing our understanding and treatment of various diseases.
1596744-67-0 (1-{[(3-methoxypropyl)amino]methyl}cyclobutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)